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An In-depth Technical Guide to the Predicted Spectroscopic Data of 1-Chloro-4-methoxy-
2,2,3-trimethylbutane

A Note on Predicted Data: Direct experimental spectroscopic data for 1-Chloro-4-methoxy-
2,2,3-trimethylbutane is not readily available in public databases. The following guide is a

comprehensive prediction based on established principles of nuclear magnetic resonance

(NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) for analogous

chemical structures and functional groups. This document is intended to serve as a robust

reference for researchers and scientists in the field of drug development and chemical analysis.

Molecular Structure and Overview
1-Chloro-4-methoxy-2,2,3-trimethylbutane is a halogenated ether with a sterically hindered

alkyl backbone. Its structure presents several key features that will influence its spectroscopic

signature. Understanding the symmetry and electronic environment of each atom is crucial for

the accurate prediction of its spectral data.

Caption: Predicted 2D structure of 1-Chloro-4-methoxy-2,2,3-trimethylbutane.
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Predicted ¹H NMR Spectroscopy
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information

about the hydrogen atoms in a molecule. The predicted spectrum of 1-Chloro-4-methoxy-
2,2,3-trimethylbutane would be complex due to the number of distinct proton environments.

Predicted ¹H NMR Data (500 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~3.65 s 2H -CH₂-Cl

Protons on a

carbon adjacent

to an

electronegative

chlorine atom are

deshielded.

~3.40 t 2H -CH₂-O-

Protons on a

carbon adjacent

to an

electronegative

oxygen atom are

deshielded.

~3.30 s 3H -O-CH₃

Protons of the

methoxy group

are in a distinct

chemical

environment.

~2.10 m 1H -CH(CH₃)-

The methine

proton is coupled

to the adjacent

methyl and

methylene

protons.

~1.15 s 6H -C(CH₃)₂-

The two methyl

groups on the

quaternary

carbon are

equivalent and

show no splitting.

~0.95 d 3H -CH(CH₃)- This methyl

group is coupled
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to the adjacent

methine proton.

Experimental Protocol for ¹H NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of 1-Chloro-4-methoxy-2,2,3-trimethylbutane in

approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane

(TMS) as an internal standard.

Instrument Setup:

Use a 500 MHz NMR spectrometer.

Tune and shim the probe to the CDCl₃ lock signal.

Acquisition Parameters:

Acquire a standard one-dimensional proton spectrum.

Set the spectral width to cover a range of -1 to 12 ppm.

Use a 90° pulse angle.

Set the relaxation delay to 2 seconds.

Acquire 16 scans for a good signal-to-noise ratio.

Data Processing:

Apply a Fourier transform to the free induction decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

Integrate the signals to determine the relative number of protons.
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Sample Preparation Instrument Setup Data Acquisition Data Processing

Dissolve Sample Add to NMR Tube Insert Tube Lock & Shim Tune Probe Set Parameters Acquire FID Fourier Transform Phase Correction Calibration Integration

Click to download full resolution via product page

Caption: Workflow for ¹H NMR Spectroscopy.

Predicted ¹³C NMR Spectroscopy
Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule.

Due to the lack of symmetry, each carbon atom in 1-Chloro-4-methoxy-2,2,3-trimethylbutane
is expected to have a unique chemical shift.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment Rationale

~75.0 -CH₂-O-

The carbon attached to the

electronegative oxygen is

significantly deshielded.

~59.0 -O-CH₃

The methoxy carbon is also

deshielded by the adjacent

oxygen.

~55.0 -CH₂-Cl
The carbon bonded to chlorine

is deshielded.[1]

~45.0 -C(CH₃)₂-
Quaternary carbons are

typically found in this region.

~38.0 -CH(CH₃)-

The methine carbon's chemical

shift is influenced by adjacent

alkyl groups.

~25.0 -C(CH₃)₂-

The methyl carbons on the

quaternary center are

shielded.

~18.0 -CH(CH₃)-
The terminal methyl group is in

a shielded environment.

Experimental Protocol for ¹³C NMR Spectroscopy
Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

Instrument Setup:

Use a 125 MHz NMR spectrometer (corresponding to a 500 MHz proton frequency).

Tune and shim the probe to the ¹³C frequency.

Acquisition Parameters:

Acquire a proton-decoupled ¹³C spectrum.
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Set the spectral width to cover a range of 0 to 220 ppm.

Use a 45° pulse angle to allow for a shorter relaxation delay.

Set the relaxation delay to 1-2 seconds.

Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of

¹³C.

Data Processing:

Apply a Fourier transform to the FID.

Phase correct the spectrum.

Calibrate the chemical shift scale using the CDCl₃ solvent peak at 77.16 ppm.

Predicted Infrared (IR) Spectroscopy
Infrared spectroscopy identifies the functional groups present in a molecule based on the

absorption of specific frequencies of infrared light.

Predicted IR Absorption Bands
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Wavenumber
(cm⁻¹)

Intensity Assignment Rationale

2960-2850 Strong C-H (alkane) stretch

Characteristic of sp³

C-H bonds in the alkyl

backbone.

1470-1450 Medium C-H bend

Characteristic of

methyl and methylene

groups.

1300-1150 Medium -CH₂X wag

The wagging vibration

of the CH₂ group

attached to the

chlorine is expected in

this region.[2][3]

1150-1085 Strong C-O (ether) stretch

The C-O-C stretching

vibration in ethers

gives a strong,

characteristic

absorption.

850-550 Medium-Weak C-Cl stretch

The C-Cl stretching

vibration appears in

the fingerprint region

of the spectrum.[2][3]

[4]

Experimental Protocol for IR Spectroscopy (Attenuated
Total Reflectance - ATR)

Instrument Preparation:

Ensure the ATR crystal (typically diamond or germanium) is clean.

Record a background spectrum of the empty ATR accessory.

Sample Application:
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Place a small drop of neat liquid 1-Chloro-4-methoxy-2,2,3-trimethylbutane directly onto

the ATR crystal.

Data Acquisition:

Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-

to-noise ratio.

The typical spectral range is 4000-400 cm⁻¹.

Data Processing:

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the final absorbance or transmittance spectrum.

Label the significant peaks.

Predicted Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 1-Chloro-4-methoxy-2,2,3-trimethylbutane, the presence of chlorine will

result in a characteristic isotopic pattern for the molecular ion and any chlorine-containing

fragments.

Predicted Mass Spectral Data (Electron Ionization - EI)

Molecular Ion (M⁺): A pair of peaks will be observed due to the two stable isotopes of

chlorine.

m/z = 178 (for ³⁵Cl)

m/z = 180 (for ³⁷Cl)

The relative intensity of these peaks will be approximately 3:1, reflecting the natural

abundance of ³⁵Cl and ³⁷Cl.[4][5]

Major Fragmentation Pathways:
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Loss of a methyl group (-CH₃): [M - 15]⁺ leading to peaks at m/z 163 and 165.

Loss of a methoxy group (-OCH₃): [M - 31]⁺ leading to peaks at m/z 147 and 149.

Loss of a chloromethyl radical (-CH₂Cl): [M - 49]⁺ leading to a peak at m/z 129.

Alpha-cleavage adjacent to the ether oxygen: This can lead to a fragment at m/z 45 (-

CH₂OCH₃) or a larger fragment at m/z 133/135.

Loss of HCl: [M - 36]⁺ leading to a peak at m/z 142, which would be a radical cation of the

corresponding alkene.

Predicted Fragments

[M]⁺˙
m/z 178/180

[M-15]⁺
m/z 163/165

- •CH₃

[M-31]⁺
m/z 147/149

- •OCH₃

[M-49]⁺
m/z 129

- •CH₂Cl

[M-36]⁺˙
m/z 142

- HCl

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways in EI-MS.

Experimental Protocol for Mass Spectrometry (GC-MS
with EI)

Sample Preparation: Prepare a dilute solution of 1-Chloro-4-methoxy-2,2,3-
trimethylbutane in a volatile organic solvent such as dichloromethane or hexane (e.g., 100

ppm).

Gas Chromatography (GC) Setup:

Use a standard non-polar capillary column (e.g., DB-5ms).
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Set the injector temperature to 250°C.

Use a temperature program for the oven, for example, hold at 50°C for 2 minutes, then

ramp to 280°C at 10°C/min.

Use helium as the carrier gas with a constant flow rate of 1 mL/min.

Mass Spectrometry (MS) Setup:

Use an electron ionization (EI) source at 70 eV.

Set the ion source temperature to 230°C and the quadrupole temperature to 150°C.

Scan a mass range of m/z 40-400.

Data Analysis:

Identify the peak corresponding to the compound of interest in the total ion chromatogram

(TIC).

Analyze the mass spectrum associated with that chromatographic peak.

Identify the molecular ion peaks and characteristic fragment ions.

Conclusion
This guide provides a detailed prediction of the ¹H NMR, ¹³C NMR, IR, and MS spectroscopic

data for 1-Chloro-4-methoxy-2,2,3-trimethylbutane. These predictions, grounded in

fundamental spectroscopic principles and data from related compounds, offer a valuable

resource for the identification and characterization of this molecule in a research or drug

development setting. The provided experimental protocols outline standard procedures for

acquiring high-quality spectroscopic data.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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